BE2647

• Molecular Formula: C13H7Br2N3O2
• Molecular Weight: 397.02 g/mol
• InChI: InChI=1S/C13H7Br2N3O2/c14-10-2-7(3-11(15)4-10)12-9(6-17-18-12)1-8(5-16)13(19)20/h1-4,6H,(H,17,18)(H,19,20)/b8-1+
• InChIKey: BTBZHXNOGSGGOO-UNXLUWIOSA-N

BE2647: Selective MPC Inhibitor

BE2647 is a selective inhibitor of the mitochondrial pyruvate carrier (MPC), a key regulator of cellular metabolism that facilitates pyruvate transport into the mitochondrial matrix [1]. It has been characterized as a potent MPC inhibitor with an EC50 of 70 nM [1]. BE2647 belongs to a class of pyrazole-based inhibitors designed to address the limitations of non-specific or poorly bioavailable MPC inhibitors [1]. Its primary applications are in research related to metabolic diseases, including non-alcoholic fatty liver disease (MASLD) and non-alcoholic steatohepatitis (MASH) [1].

Selective MPC inhibition Supports mitochondrial pyruvate carrier pathway studies

Pyruvate flux research context Reported metabolic stability supports cell-based assay design

Novel pyrazole chemical class Distinct 3,5-dibromo substitution profile for metabolic research

• [1] Maram, L., Michael, J. M., Politte, H., Srirama, V. S., Hadji, A., Habibi, M., Kelly, M. O., Brookheart, R. T., Finck, B. N., Hegazy, L., McCommis, K. S., & Elgendy, B. (2025). Advancing mitochondrial therapeutics: Synthesis and pharmacological evaluation of pyrazole-based inhibitors targeting the mitochondrial pyruvate carrier. *European Journal of Medicinal Chemistry*, *283*, 117150. View Source

BE2647: Substitution Risks

MPC inhibitors, including BE2647, UK5099, and thiazolidinediones (TZDs), are not interchangeable tools. While they all target the MPC, they differ significantly in potency, binding mechanisms, and off-target effects. For instance, UK5099 is a potent but older canonical inhibitor [1], while TZDs like rosiglitazone are known to also activate the nuclear receptor PPARγ, leading to confounding biological effects [1]. BE2647, as a member of a newer pyrazole-based series, has been specifically developed and characterized to offer a unique profile of high potency and target selectivity, as detailed in the quantitative evidence below [1].

Scaffold modifications may alter potency

Pyrazole substitution patterns can shift inhibitory activity substantially; a phenyl to pyridinyl switch has been reported to reduce potency over 100-fold.

Off-target profiles differ across inhibitor classes

Unlike thiazolidinedione-based MPC modulators, this pyrazole scaffold does not activate PPARγ, limiting direct functional interchange.

Metabolic stability varies between analogs

Even within the same chemical series, stability profiles may differ significantly, making independent validation necessary before substitution.

• [1] Maram, L., Michael, J. M., Politte, H., Srirama, V. S., Hadji, A., Habibi, M., Kelly, M. O., Brookheart, R. T., Finck, B. N., Hegazy, L., McCommis, K. S., & Elgendy, B. (2025). Advancing mitochondrial therapeutics: Synthesis and pharmacological evaluation of pyrazole-based inhibitors targeting the mitochondrial pyruvate carrier. *European Journal of Medicinal Chemistry*, *283*, 117150. View Source

BE2647 vs. Key MPC Inhibitors

Potency Advantage in Pyrazole Series

BE2647 exhibits significantly higher potency than the canonical MPC inhibitor UK5099. In a direct head-to-head comparison using a mitochondrial pyruvate respiration assay, BE2647 demonstrated an EC50 that is over 3-fold lower (more potent) than that of UK5099 [1].

Potency in pyrazole series

Head-to-head

EC50 70 nM vs 108 nM (BE2645), 107 nM (BE2639), 212 nM (BE2625), 789 nM (BE2659)

Supports higher potency selection in pyrazole class

Pyruvate OCR assay context

Evidence Dimension	Inhibition of mitochondrial pyruvate respiration
Target Compound Data	EC50 = 0.070 µM (95% CI: 0.052–0.143 µM)
Comparator Or Baseline	UK5099, EC50 = 0.241 µM (95% CI: 0.168–0.340 µM)
Quantified Difference	BE2647 is approximately 3.4-fold more potent than UK5099.
Conditions	In vitro assay measuring MPC inhibition in mitochondria [1].

Why This Matters

The 3.4-fold improvement in potency over the most commonly used tool compound allows for the use of lower concentrations, potentially reducing off-target effects and improving the experimental window in cellular assays.

• [1] Maram, L., Michael, J. M., Politte, H., Srirama, V. S., Hadji, A., Habibi, M., Kelly, M. O., Brookheart, R. T., Finck, B. N., Hegazy, L., McCommis, K. S., & Elgendy, B. (2025). Advancing mitochondrial therapeutics: Synthesis and pharmacological evaluation of pyrazole-based inhibitors targeting the mitochondrial pyruvate carrier. *European Journal of Medicinal Chemistry*, *283*, 117150. View Source

Distinct Binding Interactions with MPC1

Unlike thiazolidinediones (TZDs) like rosiglitazone, which inhibit MPC but also activate the nuclear receptor PPARγ, BE2647 does not activate PPARγ. This provides a key differentiation for researchers seeking to isolate the effects of MPC inhibition without the confounding influence of PPARγ-mediated gene transcription [1].

Binding interaction profile

Class-level inference

H-bonds: Lys49, Asn93; π-π stacking: His84/Phe69

Supports target engagement interpretation

In silico docking; verify experimentally

Evidence Dimension	Activation of PPARγ luciferase reporter gene assay
Target Compound Data	No significant increase in luciferase activity up to 20 µM.
Comparator Or Baseline	Rosiglitazone (10 µM): Significant activation of luciferase activity.
Quantified Difference	BE2647 does not activate PPARγ at concentrations up to 20 µM, whereas rosiglitazone is a potent agonist at 10 µM.
Conditions	C2C12 myoblasts co-transfected with Gal4-PPARγ and a Gal4-responsive luciferase reporter [1].

Why This Matters

This specificity ensures that any observed biological effects can be confidently attributed to MPC inhibition, not PPARγ agonism, which is critical for elucidating MPC's role in disease models and avoiding known side effects associated with TZDs.

• [1] Maram, L., Michael, J. M., Politte, H., Srirama, V. S., Hadji, A., Habibi, M., Kelly, M. O., Brookheart, R. T., Finck, B. N., Hegazy, L., McCommis, K. S., & Elgendy, B. (2025). Advancing mitochondrial therapeutics: Synthesis and pharmacological evaluation of pyrazole-based inhibitors targeting the mitochondrial pyruvate carrier. *European Journal of Medicinal Chemistry*, *283*, 117150. View Source

Balanced Metabolic Stability

BE2647 has been functionally validated in a disease-relevant cellular model. It was shown to reduce the expression of smooth muscle actin (ACTA2), a key marker of hepatic stellate cell activation and myofibroblast differentiation, which is a central process in the progression of MASLD to MASH [1].

Metabolic stability

Class-level inference

Good stability in mouse liver microsomes (qualitative report)

Supports sustained inhibition in cell-based studies

Requires validation in target assay

Evidence Dimension	Reduction of ACTA2 expression in TGFβ-treated human LX2 cells
Target Compound Data	Treatment with BE2647 reduced ACTA2 expression.
Comparator Or Baseline	Vehicle-treated control cells.
Quantified Difference	Qualitative reduction observed; no specific fold-change provided.
Conditions	Human LX2 hepatic stellate cell line treated with TGFβ to induce activation [1].

Why This Matters

This functional data confirms that BE2647's potent inhibition of MPC translates to a meaningful biological effect in a cellular model of liver fibrosis, supporting its utility in MASH research.

• [1] Maram, L., Michael, J. M., Politte, H., Srirama, V. S., Hadji, A., Habibi, M., Kelly, M. O., Brookheart, R. T., Finck, B. N., Hegazy, L., McCommis, K. S., & Elgendy, B. (2025). Advancing mitochondrial therapeutics: Synthesis and pharmacological evaluation of pyrazole-based inhibitors targeting the mitochondrial pyruvate carrier. *European Journal of Medicinal Chemistry*, *283*, 117150. View Source

BE2647: Research Applications

MASLD and MASH Research

BE2647's combination of high potency (EC50 of 70 nM) and specificity (no PPARγ agonism) makes it an ideal chemical probe for investigating the role of mitochondrial pyruvate transport in the development and progression of MASLD and MASH. It can be used to inhibit MPC in hepatocytes and hepatic stellate cells to study its effects on de novo lipogenesis, gluconeogenesis, and fibrogenesis without the confounding factor of PPARγ activation associated with TZDs [1].

Cancer Metabolism and Pyruvate Flux

In experiments designed to compare the efficacy of MPC inhibition across different compound classes, BE2647 serves as a potent benchmark for the newer pyrazole-based inhibitors. Its 3.4-fold greater potency compared to the canonical inhibitor UK5099 allows researchers to use a more effective tool to achieve complete target engagement, facilitating robust studies on the downstream metabolic and signaling consequences of MPC inhibition [1].

SAR Benchmarking for MPC Inhibitors

Researchers studying the mechanism of insulin sensitization can utilize BE2647 to dissect the specific contribution of MPC inhibition. This allows for a clear separation of effects from those mediated by PPARγ agonism, a common and confounding activity of the TZD class of MPC inhibitors. This application is crucial for validating MPC as a standalone therapeutic target for type 2 diabetes [1].

Application

Selection Property

Validation Focus

Metabolic disease pathway studies

Selective MPC inhibition without PPARγ activation

Hepatocyte and stellate cell model endpoints

Cancer metabolism pyruvate flux research

Reported metabolic stability and defined binding interactions

Tumor metabolic rewiring and proliferation endpoints

SAR benchmarking for MPC inhibitor programs

3,5-Dibromo substitution potency reference

Potency ranking within pyrazole series

Metabolic syndrome model exploration

Favorable balance of potency and metabolic stability

Insulin resistance and lipid homeostasis endpoints

• [1] Maram, L., Michael, J. M., Politte, H., Srirama, V. S., Hadji, A., Habibi, M., Kelly, M. O., Brookheart, R. T., Finck, B. N., Hegazy, L., McCommis, K. S., & Elgendy, B. (2025). Advancing mitochondrial therapeutics: Synthesis and pharmacological evaluation of pyrazole-based inhibitors targeting the mitochondrial pyruvate carrier. *European Journal of Medicinal Chemistry*, *283*, 117150. View Source